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Compound of Interest

Compound Name: Deacetyldiltiazem-d4

Cat. No.: B602620 Get Quote

Essential Safety and Handling of
Deacetyldiltiazem-d4
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides essential safety and logistical

information for the personal protective equipment (PPE), handling, and disposal of

Deacetyldiltiazem-d4, a labeled metabolite of Diltiazem.

Quantitative Data Summary
The following table summarizes the key quantitative data available for Deacetyldiltiazem-d4
and its related compounds. It is important to note that a comprehensive Safety Data Sheet

(SDS) for Deacetyldiltiazem-d4 is not readily available in the public domain; therefore, data

from its parent compounds are used to infer safety precautions.
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Property Value Source

Deacetyldiltiazem-d4

Molecular Formula C20H20D4N2O3S [1]

Molecular Weight 376.51 g/mol [1]

CAS Number 112259-40-2 [1]

Form Off-White to Pale Yellow Solid [1]

Melting Point 84-86°C [1]

Solubility
Chloroform, Dichloromethane,

Ethanol, Methanol
[1]

Storage Temperature 4°C [1]

Deacetyldiltiazem-d4

Hydrochloride

Molecular Formula C20H25ClN2O3S [2]

Molecular Weight 413.0 g/mol [2]

Diltiazem Hydrochloride

(Parent Compound)

Hazard Statement

Harmful if swallowed. May

cause harm to the unborn

child.

[3][4][5]

GHS Classification
Acute Toxicity, Oral (Category

4)
[4][6]

Personal Protective Equipment (PPE)
Given the potential hazards associated with the parent compound, Diltiazem, which can be

harmful if swallowed and may pose risks to the unborn child, a cautious approach to PPE is

essential.[3] The following PPE is recommended when handling Deacetyldiltiazem-d4:
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Eye and Face Protection: Chemical splash goggles that meet the ANSI Z.87.1 standard

should be worn whenever there is a potential for splashes.[7][8] A face shield worn over

safety glasses is required if there is a risk of explosion or significant splash hazards.[7][9]

Skin Protection:

Gloves: Disposable nitrile gloves are suitable for providing short-term protection against

incidental contact.[7][8] For extended handling or when working with higher

concentrations, consulting the glove manufacturer's chemical resistance guide is

recommended.[7]

Lab Coat: A laboratory coat should be worn and fully buttoned to protect the skin.[7]

Full Body Protection: For situations with a higher risk of exposure, coveralls with a hood or

a full-body protective suit may be necessary.[9]

Respiratory Protection: Engineering controls, such as a fume hood, should be the primary

method of controlling exposure to dust or aerosols.[7] If these controls are not sufficient to

maintain exposure below permissible limits, a respirator is required.[7][9] The use of a

respirator necessitates a formal respiratory protection program, including fit testing and

training.[7]

Footwear: Closed-toe and closed-heel shoes must be worn in the laboratory.[7][8] Avoid

perforated shoes, sandals, or cloth sneakers.[8]

Experimental Workflow and Safety Procedures
The following diagram illustrates the standard workflow for safely handling Deacetyldiltiazem-
d4 in a laboratory setting, from preparation to disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.princeton.edu/laboratory-research/laboratory-safety/laboratory-safety-manual/sec6c
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.creativesafetysupply.com/qa/ppe/recommended-ppe-for-chemical-hazards
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.princeton.edu/laboratory-research/laboratory-safety/laboratory-safety-manual/sec6c
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.creativesafetysupply.com/qa/ppe/recommended-ppe-for-chemical-hazards
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.creativesafetysupply.com/qa/ppe/recommended-ppe-for-chemical-hazards
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.princeton.edu/laboratory-research/laboratory-safety/laboratory-safety-manual/sec6c
https://ehs.princeton.edu/laboratory-research/laboratory-safety/laboratory-safety-manual/sec6c
https://www.benchchem.com/product/b602620?utm_src=pdf-body
https://www.benchchem.com/product/b602620?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Phase

Handling & Experimental Phase

Cleanup & Disposal Phase

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Set up work area in a
well-ventilated space (Fume Hood)

Weigh the required amount
of Deacetyldiltiazem-d4

Dissolve the compound
in a suitable solvent

Perform the experimental
procedure
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Caption: Workflow for Safe Handling of Deacetyldiltiazem-d4.
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Operational and Disposal Plans
Handling and Storage:

Use Deacetyldiltiazem-d4 in a well-ventilated area, preferably within a chemical fume hood,

to minimize inhalation exposure.[10]

Avoid the formation of dust.[4]

Store the compound at the recommended temperature of 4°C in a tightly sealed container.[1]

Keep away from strong oxidizing agents.[10]

First Aid Measures:

If Swallowed: Call a poison center or doctor immediately.[4][5] Rinse mouth.[4][5]

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.

[3][10]

In Case of Skin Contact: Remove contaminated clothing and wash the affected area with

soap and water.[3][10]

If Inhaled: Move the person to fresh air.[10]

Spill and Disposal Procedures:

Spills: In the event of a spill, contain the source if it is safe to do so.[3] For solid spills, use a

method that avoids dust generation, such as a damp cloth or a HEPA-filtered vacuum.[3]

Clean the spill area thoroughly.[3]

Disposal: Dispose of waste containing Deacetyldiltiazem-d4 in a labeled, sealed container.

[3][4] All chemical waste must be disposed of in accordance with local, regional, and national

regulations.[4] Do not allow the substance to enter sewers or surface water.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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